Cas no 76935-71-2 (2-(2-ethylphenyl)ethan-1-amine)

• Product Name: 2-(2-ethylphenyl)ethan-1-amine
• CAS No: 76935-71-2
• CID: 4658705
• PubChem ID: 19817528
• Update Time: 2025-05-22

2-(2-ethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)ethan-1-amine

• InChI Key： FNWSEJASZBRBDB-UHFFFAOYSA-N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-ethylphenyl)ethan-1-amine

2-(2-Ethylphenyl)ethan-1-amine (CAS No. 76935-71-2): Properties, Applications, and Market Insights

2-(2-Ethylphenyl)ethan-1-amine (CAS No. 76935-71-2) is an organic compound belonging to the class of phenethylamine derivatives. This aromatic amine has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and specialty chemicals. With the increasing demand for fine chemicals and custom synthesis solutions, this compound has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-(2-ethylphenyl)ethan-1-amine features an ethyl group at the ortho position of the phenyl ring, which significantly influences its chemical behavior. This structural characteristic makes it particularly valuable for asymmetric synthesis and chiral building blocks in drug development. Recent studies have explored its potential in creating novel biologically active compounds, especially in the context of neurological research and metabolic studies.

From a commercial perspective, 76935-71-2 has seen growing demand in the pharmaceutical intermediates market. Manufacturers specializing in custom chemical synthesis often list this compound in their catalogs, with purity grades ranging from 95% to 99.5%. The global market for such specialty amines is projected to grow steadily, driven by increasing R&D investments in targeted drug discovery and personalized medicine approaches.

One of the most frequently asked questions about 2-(2-ethylphenyl)ethan-1-amine concerns its synthetic routes. Common preparation methods involve the reduction of corresponding nitriles or the amination of appropriate halides. Recent innovations in green chemistry have led to more sustainable production methods, including catalytic hydrogenation processes that minimize environmental impact. These advancements align with current industry trends toward eco-friendly synthesis and process optimization.

The compound's physicochemical properties make it suitable for various applications. With a molecular weight of 149.23 g/mol and typically appearing as a colorless to pale yellow liquid, 2-(2-ethylphenyl)ethan-1-amine demonstrates good solubility in common organic solvents while being sparingly soluble in water. These characteristics are particularly important for formulators working on drug delivery systems and functional materials.

In analytical chemistry, proper characterization techniques for 76935-71-2 include GC-MS, HPLC, and NMR spectroscopy. Quality control protocols typically focus on determining purity levels and identifying potential impurities, which is crucial for pharmaceutical applications. Recent discussions in scientific forums have highlighted the importance of advanced analytical method development for such specialty amines.

Storage and handling recommendations for 2-(2-ethylphenyl)ethan-1-amine emphasize the need for protection from light and moisture, typically suggesting storage under inert atmosphere at controlled temperatures. These precautions ensure the compound's stability during transportation and long-term storage, addressing common concerns about chemical stability and shelf life.

The research landscape surrounding phenethylamine derivatives continues to evolve, with 76935-71-2 serving as an important building block in medicinal chemistry. Current investigations explore its potential in designing novel compounds with specific biological activities, particularly in neurological applications. This aligns with growing interest in central nervous system research and neurotransmitter modulation studies.

From a regulatory perspective, manufacturers and distributors of 2-(2-ethylphenyl)ethan-1-amine must comply with international chemical control regulations. Proper documentation including safety data sheets (SDS) and chemical compatibility information is essential for global trade. The compound's status varies by jurisdiction, requiring careful attention to regional chemical compliance requirements.

Looking ahead, the future of 76935-71-2 appears promising as research continues to uncover new applications. The compound's versatility as a synthetic intermediate positions it well in the expanding market for specialty chemicals and pharmaceutical ingredients. Industry analysts predict steady growth in demand, particularly from emerging markets investing in local chemical manufacturing capabilities.

For researchers considering working with 2-(2-ethylphenyl)ethan-1-amine, recent publications have demonstrated innovative applications in molecular design and structure-activity relationship studies. The compound's relatively simple yet modifiable structure makes it an attractive starting point for various synthetic transformations, especially in the context of medicinal chemistry optimization.

In conclusion, 2-(2-ethylphenyl)ethan-1-amine (CAS No. 76935-71-2) represents an important compound in modern chemical research and industrial applications. Its unique properties and versatile applications ensure its continued relevance in pharmaceutical development, material science, and specialty chemical manufacturing. As the chemical industry evolves toward more sustainable and innovative solutions, this compound will likely maintain its position as a valuable building block in organic synthesis.